Cas no 2803456-00-8 (4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene)

• Product Name: 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene
• CAS No: 2803456-00-8
• MF: C₁₂H₇BrF₂O₂S
• MW: 333.148588418961
• CID: 5140642
• PubChem ID: 164186585
• Update Time: 2026-03-03

4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene
• F75261
• 4-(4-bromobenzenesulfonyl)-1,2-difluorobenzene
• 2803456-00-8

• Inchi： 1S/C12H7BrF2O2S/c13-8-1-3-9(4-2-8)18(16,17)10-5-6-11(14)12(15)7-10/h1-7H
• InChI Key： IBPHQWWCMWEPRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC(=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 331.93182g/mol
• Monoisotopic Mass: 331.93182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5

Additional information on 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene

Research Brief on 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene (CAS: 2803456-00-8): Recent Advances and Applications

In recent years, the compound 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene (CAS: 2803456-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl-based aromatic compound, characterized by its unique bromophenyl and difluorobenzene moieties, has shown promising potential in various applications, including drug discovery, material science, and chemical synthesis. The following research brief synthesizes the latest findings related to this compound, highlighting its structural properties, synthetic pathways, and emerging applications.

Recent studies have focused on the synthesis and optimization of 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's sulfonyl group was found to enhance binding affinity, while the bromophenyl moiety contributed to improved selectivity.

In addition to its pharmacological applications, 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene has been investigated for its potential in materials science. A recent report in Advanced Materials highlighted its use as a building block for organic electronic devices, owing to its electron-withdrawing properties and thermal stability. Researchers have successfully incorporated the compound into polymer matrices, resulting in materials with enhanced conductivity and durability.

From a synthetic chemistry perspective, advancements in the scalable production of 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene have been achieved through innovative catalytic methods. A 2024 study in Organic Letters described a palladium-catalyzed cross-coupling approach that significantly improved yield and reduced byproduct formation. This methodological breakthrough has streamlined the compound's availability for further research and industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic use. Ongoing research aims to address issues such as solubility and metabolic stability, with several derivatives currently under preclinical evaluation. The versatility of 4-((4-Bromophenyl)sulfonyl)-1,2-difluorobenzene continues to inspire interdisciplinary collaborations, positioning it as a molecule of interest for future innovations in chemical biology and pharmaceutical sciences.